N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C7H11N3OS/c1-8-7-10-9-6(11-7)5-3-2-4-12-5/h5H,2-4H2,1H3,(H,8,10)
• InChI Key: USMYNGDARJOUJG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NN=C(O1)C2CCCS2
• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol

Description

N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound that contains a thiolane ring and an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a thiolane derivative with a hydrazine derivative, followed by cyclization to form the oxadiazole ring. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and catalysts like sulfuric acid or phosphoric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis equipment can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The thiolane ring can be oxidized to form sulfoxides or sulfones.

Reduction: The oxadiazole ring can be reduced under specific conditions to form amines or other derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products

The major products formed from these reactions include sulfoxides, sulfones, amines, and substituted oxadiazole derivatives.

Scientific Research Applications

N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has potential as a bioactive molecule, with studies exploring its antimicrobial and anticancer properties.

Medicine: Research is ongoing to investigate its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as polymers and nanomaterials, due to its unique structural properties.

Mechanism of Action

The mechanism of action of N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

5-(Thiolan-2-yl)-1,3,4-oxadiazol-2-amine: Lacks the N-methyl group, which may affect its reactivity and biological activity.

N-methyl-5-(thiolan-2-yl)-1,3,4-thiadiazol-2-amine: Contains a thiadiazole ring instead of an oxadiazole ring, leading to different chemical properties.

N-methyl-5-(thiolan-2-yl)-1,2,4-oxadiazol-2-amine: Has a different arrangement of nitrogen and oxygen atoms in the ring, affecting its stability and reactivity.

Uniqueness

N-methyl-5-(thiolan-2-yl)-1,3,4-oxadiazol-2-amine is unique due to the presence of both a thiolane ring and an oxadiazole ring, which confer distinct chemical and biological properties. The N-methyl group also plays a crucial role in modulating its reactivity and interactions with other molecules.